Cas no 2680708-84-1 (tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate
• CAS No: 2680708-84-1
• MF: C₁₃H₁₄BrIN₂O₂
• MW: 437.070934772491
• CID: 5647883
• PubChem ID: 165914446
• Update Time: 2025-10-17

tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680708-84-1
• tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate
• EN300-28262903

• Inchi： 1S/C13H14BrIN2O2/c1-7-5-8(14)6-9-10(7)17(16-11(9)15)12(18)19-13(2,3)4/h5-6H,1-4H3
• InChI Key： QNDXQUDEGIDUTI-UHFFFAOYSA-N
• SMILES： IC1C2C=C(C=C(C)C=2N(C(=O)OC(C)(C)C)N=1)Br

Computed Properties

• Exact Mass: 435.92834g/mol
• Monoisotopic Mass: 435.92834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate

Introduction to tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate (CAS No. 2680708-84-1)

tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate (CAS No. 2680708-84-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate consists of a tert-butyl ester group attached to an indazole core, which is further substituted with bromine and iodine atoms at specific positions. The presence of these halogen atoms and the methyl group imparts unique properties to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of indazoles with potent anti-inflammatory and anti-cancer activities. The bromine and iodine substituents facilitate the formation of diverse functional groups through various chemical transformations, such as Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-coupling reactions.

In addition to its synthetic utility, tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate has been investigated for its biological properties. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits selective inhibition of certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a potential lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

The stability and solubility characteristics of tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate have also been studied extensively. A study published in the Journal of Organic Chemistry reported that this compound demonstrates good stability under various reaction conditions, making it suitable for use in multi-step synthetic processes. Furthermore, its solubility in common organic solvents facilitates its handling and processing in laboratory settings.

The safety profile of tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate is another important aspect that has been evaluated. Toxicity studies conducted by researchers at the National Institutes of Health (NIH) indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in drug development.

In conclusion, tert-butyl 5-bromo-3-iodo-7-methyl-1H-indazole-1-carboxylate (CAS No. 2680708-84-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in the field of drug discovery.